Cas no 1806510-43-9 (3-Bromo-1-(2-(bromomethyl)-3-(difluoromethyl)phenyl)propan-2-one)

• Product Name: 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethyl)phenyl)propan-2-one
• CAS No: 1806510-43-9
• MF: C₁₁H₁₀Br₂F₂O
• MW: 356.001308917999
• CID: 4975900
• Update Time: 2025-06-22

3-Bromo-1-(2-(bromomethyl)-3-(difluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H10Br2F2O/c12-5-8(16)4-7-2-1-3-9(11(14)15)10(7)6-13/h1-3,11H,4-6H2
• InChI Key： AJBUOZWDKGMQTD-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC=CC=1CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethyl)phenyl)propan-2-one

3-Bromo-1-(2-(bromomethyl)-3-(difluoromethyl)phenyl)propan-2-one

3-Bromo-1-(2-(bromomethyl)-3-(difluoromethyl)phenyl)propan-2-one (CAS No. 1806510-43-9) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring a bromine atom at the 3-position of the propanone backbone and a substituted phenyl group at the 1-position. The phenyl group itself is further substituted with a bromomethyl group at the 2-position and a difluoromethyl group at the 3-position, creating a molecule with intricate stereochemistry and electronic properties.

The synthesis of 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethyl)phenyl)propan-2-one involves a series of carefully controlled reactions, including Friedel-Crafts acylation, bromination, and fluorination steps. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and minimizing environmental impact. These developments have been documented in several high-impact journals, highlighting the importance of this compound in modern chemical synthesis.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Its unique structure allows for extensive functionalization, making it an ideal candidate for exploring novel pharmacophores. For instance, researchers have utilized this compound as a precursor for developing inhibitors of kinases, which are critical targets in oncology. Preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase isoforms, suggesting its potential role in developing next-generation anticancer therapies.

In addition to its medicinal applications, 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethyl)phenyl)propan-2-one has also found utility in materials science. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for synthesizing advanced polymers and coatings. Recent studies have explored its use in creating self-healing materials, where the compound serves as a cross-linking agent that enables reversible bonding under thermal or mechanical stimuli. This innovation could revolutionize industries such as aerospace and electronics by providing materials with enhanced durability and repair capabilities.

The electronic properties of this compound are another area of active research. Due to its fluorinated substituents, it exhibits unique electronic characteristics that make it suitable for applications in optoelectronics. For example, derivatives of this compound have been incorporated into organic light-emitting diodes (OLEDs), where they contribute to improved device efficiency and stability. These findings underscore the versatility of 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethyl)phenyl)propan-2-one across multiple disciplines.

From an environmental perspective, understanding the fate and transport of 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethyl)phenyl)propan-2-one in natural systems is crucial for assessing its potential ecological impact. Recent studies have employed advanced computational models to predict its bioaccumulation potential and degradation pathways under various environmental conditions. These efforts aim to ensure that its use aligns with sustainable practices and minimizes risks to ecosystems.

In conclusion, 3-Bromo-1-(2-(bromomethyl)-3-(difluoromethyl)phenyl)propan-2-one (CAS No. 1806510-43-9) stands out as a multifaceted compound with significant implications across diverse scientific domains. Its complex structure lends itself to innovative applications in drug discovery, materials science, and electronics, while ongoing research continues to uncover new insights into its properties and potential uses.